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Compound of Interest

Compound Name: Org OD 02-0

Cat. No.: B15541469 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Org OD 02-0, also known as 10-Ethenyl-19-norprogesterone, is a specific agonist for the

membrane progesterone receptor α (mPRα) with an IC50 of 33.9 nM.[1][2] It is a valuable tool

for studying mPRα-mediated signaling pathways. Research indicates that Org OD 02-0
activates Mitogen-Activated Protein Kinase (MAPK) activity and is involved in inhibiting

prolactin (PRL) secretion in the pituitary.[1][2] Proper preparation of a stock solution is the first

critical step for ensuring reproducible and accurate experimental results. This document

provides a detailed protocol for the preparation, storage, and handling of Org OD 02-0 stock

solutions.

Physicochemical Properties
The fundamental properties of Org OD 02-0 are summarized below.
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Property Value Reference

Chemical Name
10-Ethenyl-19-

norprogesterone
[1]

Molecular Formula C₂₂H₃₀O₂ [1][3]

Molecular Weight 326.47 g/mol [1][3][4]

Appearance White to off-white solid [1]

CAS Number 13258-85-0 [1][3]

Solubility Data
The solubility of Org OD 02-0 in common laboratory solvents is crucial for preparing a

homogenous stock solution. It is recommended to use newly opened, anhydrous DMSO for

best results, as hygroscopic DMSO can negatively impact solubility.[1][5][6]

Solvent
Concentration
(w/v)

Molar
Concentration

Notes Reference

DMSO 24 mg/mL ~73.51 mM

Requires

sonication and

warming for

dissolution.

[1][5][6]

Ethanol 3.3 mg/mL ~10.11 mM

Requires

sonication and

warming for

dissolution.

[1][5][6]

Experimental Protocol: Preparation of a 10 mM Org
OD 02-0 Stock Solution in DMSO
This protocol details the steps to prepare a 10 mM stock solution of Org OD 02-0 using

Dimethyl Sulfoxide (DMSO) as the solvent.
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Materials
Org OD 02-0 powder (solid)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Water bath or heat block

Ultrasonic bath

Calculations
To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Molarity (mM) × Volume (mL) × Molecular Weight ( g/mol )

For a 10 mM stock solution in 1 mL of DMSO:

Mass (mg) = 10 mM × 1 mL × 326.47 g/mol / 1000

Mass (mg) = 3.2647 mg

Therefore, you will need to weigh 3.26 mg of Org OD 02-0 to prepare 1 mL of a 10 mM stock

solution. Adjust the mass and volume as needed for your experimental requirements.

Procedure
Equilibration: Allow the vial of Org OD 02-0 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.
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Weighing: Carefully weigh the required amount of Org OD 02-0 powder (e.g., 3.26 mg for 1

mL of 10 mM solution) using an analytical balance and place it into a sterile microcentrifuge

tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube

containing the powder.

Dissolution:

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound is not fully dissolved, warm the solution briefly in a water bath set to 37°C

for 5-10 minutes.

Follow warming with sonication in an ultrasonic bath for 10-15 minutes.[1][5][6]

Visually inspect the solution to ensure there are no visible particulates. The solution should

be clear.

Aliquoting: To avoid degradation from repeated freeze-thaw cycles, aliquot the stock solution

into smaller, single-use volumes in sterile cryovials or microcentrifuge tubes.[1]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

solvent, and date of preparation. Store the aliquots as recommended below.

Storage and Stability
Proper storage is essential to maintain the integrity and activity of Org OD 02-0.

Form
Storage
Temperature

Shelf Life Reference

Solid Powder -20°C 3 years [1][5][6]

4°C 2 years [1][5][6]

Stock Solution -80°C 6 months [1][5][6]

-20°C 1 month [1][5][6]
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Note: For long-term storage of the stock solution, -80°C is strongly recommended.[1]

Visualizations
Workflow for Org OD 02-0 Stock Solution Preparation
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Caption: Workflow for preparing Org OD 02-0 stock solution.
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Org OD 02-0 Signaling Pathway
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Caption: Org OD 02-0 activates the MAPK pathway via mPRα.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Org OD
02-0 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15541469#how-to-prepare-org-od-02-0-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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